Cas no 23832-77-1 (3-methoxy-1-methyl-Isoquinoline)

• Product Name: 3-methoxy-1-methyl-Isoquinoline
• CAS No: 23832-77-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1109570
• PubChem ID: 13479775
• Update Time: 2025-04-20

3-methoxy-1-methyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-Isoquinoline
• 3-methoxy-1-methylisoquinoline
• SCHEMBL637337
• 23832-77-1

• Inchi： 1S/C11H11NO/c1-8-10-6-4-3-5-9(10)7-11(12-8)13-2/h3-7H,1-2H3
• InChI Key： OYRHPGPBJOZXOW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12